N-[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]-N-(1-oxopentyl)-L-valine Methyl Ester
N-[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]-N-(1-oxopentyl)-L-valine Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
137863-90-2
VCID:
VC0107132
InChI:
InChI=1S/C25H30N2O3/c1-5-6-11-23(28)27(24(18(2)3)25(29)30-4)17-19-12-14-20(15-13-19)22-10-8-7-9-21(22)16-26/h7-10,12-15,18,24H,5-6,11,17H2,1-4H3/t24-/m0/s1
SMILES:
CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)C(C(C)C)C(=O)OC
Molecular Formula:
C25H30N2O3
Molecular Weight:
406.5 g/mol
N-[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]-N-(1-oxopentyl)-L-valine Methyl Ester
CAS No.: 137863-90-2
Reference Standards
VCID: VC0107132
Molecular Formula: C25H30N2O3
Molecular Weight: 406.5 g/mol
![N-[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]-N-(1-oxopentyl)-L-valine Methyl Ester - 137863-90-2](/images/no_structure.jpg)
| CAS No. | 137863-90-2 |
|---|---|
| Product Name | N-[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]-N-(1-oxopentyl)-L-valine Methyl Ester |
| Molecular Formula | C25H30N2O3 |
| Molecular Weight | 406.5 g/mol |
| IUPAC Name | methyl (2S)-2-[[4-(2-cyanophenyl)phenyl]methyl-pentanoylamino]-3-methylbutanoate |
| Standard InChI | InChI=1S/C25H30N2O3/c1-5-6-11-23(28)27(24(18(2)3)25(29)30-4)17-19-12-14-20(15-13-19)22-10-8-7-9-21(22)16-26/h7-10,12-15,18,24H,5-6,11,17H2,1-4H3/t24-/m0/s1 |
| Standard InChIKey | SUQNCOFVJNHEKQ-DEOSSOPVSA-N |
| Isomeric SMILES | CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)[C@@H](C(C)C)C(=O)OC |
| SMILES | CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)C(C(C)C)C(=O)OC |
| Canonical SMILES | CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)C(C(C)C)C(=O)OC |
| PubChem Compound | 16744795 |
| Last Modified | Nov 11 2021 |
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